Cas no 1082766-16-2 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol)

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol structure
1082766-16-2 structure
Product Name:3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
CAS No:1082766-16-2
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD11505289
CID:1087518
PubChem ID:29893097
Update Time:2025-04-20

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
    • VS-10865
    • ALBB-035237
    • STK945827
    • DB-150651
    • SCHEMBL860042
    • 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol, AldrichCPR
    • Phenol, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
    • DTXSID80651998
    • 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol(SALTDATA: FREE)
    • AKOS000275869
    • BBL031936
    • 1082766-16-2
    • MDL: MFCD11505289
    • Inchi: 1S/C9H8N2O2/c1-6-10-9(13-11-6)7-3-2-4-8(12)5-7/h2-5,12H,1H3
    • InChI Key: LRNKLYYRAKUFNN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C=2)O)=NC(C)=N1

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.2Ų

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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